7-(Diethylamino)-2-oxo-N-(prop-2-yn-1-yl)-2H-chromene-3-carboxamide

• IUPAC Name: 7-(diethylamino)-2-oxo-N-prop-2-ynylchromene-3-carboxamide
• InChI: InChI=1S/C17H18N2O3/c1-4-9-18-16(20)14-10-12-7-8-13(19(5-2)6-3)11-15(12)22-17(14)21/h1,7-8,10-11H,5-6,9H2,2-3H3,(H,18,20)
• InChI Key: NVNCJDKDLHRIFO-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC2=C(C=C1)C=C(C(=O)O2)C(=O)NCC#C
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol

Description

7-(Diethylamino)-2-oxo-N-(prop-2-yn-1-yl)-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C17H18N2O3 and its molecular weight is 298.34 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Antioxidant and Antibacterial Properties : Derivatives like N-(BENZO[D]THIAZOL-2-YL)-2-OXO2H-CHROMENE-3-CARBOXAMIDE (7a and 7f) demonstrate good antioxidant potential and antibacterial activity, suggesting their use as lead molecules for future medicinal investigations (Gadhave et al., 2022).

• Chemical Structure Insights : Studies on polymorphs of related compounds provide insights into their crystalline structures and conformation, which are crucial for understanding their chemical and biological behaviors (Reis et al., 2013).

• Fluorescence and Detection Applications : Certain derivatives act as fluorescent probes for detecting radicals and ions. For example, they can serve as rapid, visual fluorescent chemodosimeters for toxic gases like phosgene (Paul et al., 2020) or as selective detectors for metal ions in biological samples (Wani et al., 2016).

• Anticholinesterase Activity : Compounds with the coumarin-3-carboxamide structure, when integrated with tryptamine moiety, have shown significant anticholinesterase activity, indicating potential for treating diseases like Alzheimer's (Ghanei-Nasab et al., 2016).

• Antimicrobial Properties : Several derivatives exhibit promising antibacterial and antifungal activities, indicating their potential in creating new antimicrobial agents (Ramaganesh et al., 2010).

• Supramolecular Chemistry : Coumarin derivatives can form complex supramolecular assemblies with other molecules, such as cucurbit[7]uril, showing potential in designing novel chemical sensors and materials (Aliaga et al., 2015).

• Photophysical Studies : Research into the absorption and fluorescence properties of coumarin-carbohydrazone and coumarin-thiocarbohydrazone derivatives aids in understanding their potential applications in photodynamic therapy and as fluorescent markers (Xia et al., 2021).

• Selective Chemosensors : Coumarin derivatives have been developed as chemosensors for specific ions and molecules, demonstrating high sensitivity and selectivity, essential for environmental monitoring and diagnostic applications (Meng et al., 2018).